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Compound of Interest

Compound Name: Dipropyl succinate

CAS No.: 925-15-5

Cat. No.: B167177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipropyl succinate (DPS) is a biodegradable plasticizer that presents a promising,

environmentally friendly alternative to traditional phthalate-based plasticizers. As a succinate

ester, it is derived from succinic acid, which can be produced from renewable bio-based

resources.[1][2] This document provides detailed application notes and experimental protocols

for the use of dipropyl succinate as a plasticizer, with a primary focus on its application in

polyvinyl chloride (PVC) formulations. The information is intended to guide researchers and

professionals in evaluating and implementing this sustainable plasticizer in various

applications, including those relevant to drug development where material safety and

biocompatibility are critical. While specific data for dipropyl succinate is emerging,

performance can be inferred from the extensive research on other short-chain dialkyl

succinates.

Physicochemical Properties of Dipropyl Succinate

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b167177#bc-rfq
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#application-notes-and-protocols-dipropyl-succinate-as-a-biodegradable-plasticizer
https://www.researchgate.net/publication/225694572_Polyvinyl_chloride_plasticized_with_succinate_esters_Synthesis_and_characterization
https://www.researchgate.net/publication/276928425_Polyvinyl_chloride_plasticized_with_mixtures_of_succinate_di-esters_-_Synthesis_and_characterization
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#application-notes-and-protocols-dipropyl-succinate-as-a-biodegradable-plasticizer
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#application-notes-and-protocols-dipropyl-succinate-as-a-biodegradable-plasticizer
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#application-notes-and-protocols-dipropyl-succinate-as-a-biodegradable-plasticizer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physical and chemical properties of dipropyl succinate is

essential for its effective application as a plasticizer.

Property Value Reference

CAS Number 925-15-5 [3][4]

Molecular Formula C10H18O4 [3][5]

Molecular Weight 202.25 g/mol [3]

Appearance Clear, colorless liquid [4]

Boiling Point 250-252 °C [3][4]

Melting Point -5.9 °C [4]

Density ~1 g/cm³ [3][4]

Flash Point 250-252 °C [3]

Water Solubility Very slightly soluble [4]

Solubility Soluble in ether [4]

Synthesis of Dipropyl Succinate
Dipropyl succinate is typically synthesized via the direct esterification of succinic acid with n-

propanol.[4] The following protocol describes a general laboratory-scale synthesis.

Materials and Equipment
Succinic acid

n-propanol

Sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Round-bottom flask
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Dean-Stark apparatus

Condenser

Heating mantle

Magnetic stirrer

Separatory funnel

Rotary evaporator

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Synthesis Protocol
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark

apparatus, and a condenser, add succinic acid, a molar excess of n-propanol (e.g., 1:3 molar

ratio of acid to alcohol), and a catalytic amount of concentrated sulfuric acid. Add toluene to

the flask to facilitate the azeotropic removal of water.

Esterification: Heat the reaction mixture to reflux. The water produced during the

esterification will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue

the reaction until no more water is collected, indicating the completion of the reaction.

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Remove the toluene and excess n-propanol under reduced pressure using a

rotary evaporator to obtain the crude dipropyl succinate. For higher purity, the product can

be further purified by vacuum distillation.

Reactants

Reaction Work-up Purification

Succinic Acid

Esterification
(Reflux with Dean-Stark)

n-Propanol

H₂SO₄ (catalyst)

Toluene

Washing
(Water, NaHCO₃, Brine)

Drying
(Anhydrous MgSO₄) Rotary Evaporation Vacuum Distillation Dipropyl Succinate

Click to download full resolution via product page

Synthesis workflow for dipropyl succinate.

Application as a Plasticizer for PVC
Dipropyl succinate can be incorporated into PVC resins to enhance flexibility and

processability. The performance of the resulting plasticized PVC can be evaluated through

various mechanical and thermal tests.

Preparation of Plasticized PVC Films
Protocol:

Compounding: Dry blend PVC resin with dipropyl succinate at the desired concentration

(e.g., 20, 40, 60 parts per hundred parts of resin - phr). A heat stabilizer should also be
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included in the formulation to prevent thermal degradation of the PVC during processing.

Milling: Process the dry blend on a two-roll mill at a temperature suitable for PVC

compounding (typically 160-180°C) until a homogeneous sheet is formed.

Molding: Press the milled sheet in a hydraulic press at a controlled temperature and

pressure to produce films of a specified thickness.

Evaluation of Plasticizer Performance
The following tables summarize the expected performance of short-chain dialkyl succinates as

PVC plasticizers, which can serve as a benchmark for evaluating dipropyl succinate.

Table 1: Mechanical Properties of PVC Plasticized with Succinate Esters (at 50 phr)

Plasticizer Tensile Strength (MPa) Elongation at Break (%)

DEHP (control) ~19 ~250

Diethyl Succinate (DES) Comparable to DEHP Comparable to DEHP

Dibutyl Succinate (DBS) Comparable to DEHP Comparable to DEHP

Dipropyl Succinate (DPS)
Expected to be comparable to

DES and DBS

Expected to be comparable to

DES and DBS

Data for DES and DBS are based on comparative studies of succinate esters.[1][2][6]

Table 2: Thermal Properties of PVC Plasticized with Succinate Esters
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Plasticizer
Glass Transition
Temperature (Tg)
Reduction

5% Weight Loss
Temperature (°C)

DEHP (control)
Significant reduction from

unplasticized PVC
~230-260

Diethyl Succinate (DES)
Effective reduction,

comparable to DEHP
~220-250

Dibutyl Succinate (DBS)
Effective reduction,

comparable to DEHP
~240-270

Dipropyl Succinate (DPS)
Expected to be an effective Tg

reducer

Expected to be in a similar

range as DES and DBS

Data is generalized from studies on various succinate esters.[1][6][7]

Experimental Protocols for Performance Evaluation
Mechanical Properties Testing
Protocol based on ASTM D882:

Cut dumbbell-shaped specimens from the prepared PVC films.

Measure the thickness and width of the gauge section of each specimen.

Condition the specimens at standard laboratory conditions (23 ± 2°C and 50 ± 5% relative

humidity) for at least 40 hours.

Use a universal testing machine to measure the tensile strength and elongation at break at a

constant rate of crosshead displacement.

Thermal Analysis (Differential Scanning Calorimetry -
DSC)
Protocol:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.researchgate.net/publication/225694572_Polyvinyl_chloride_plasticized_with_succinate_esters_Synthesis_and_characterization
https://www.mdpi.com/2073-4360/14/7/1295
https://pmc.ncbi.nlm.nih.gov/articles/PMC10214373/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cut a small sample (5-10 mg) from the PVC film and place it in an aluminum DSC pan.

Heat the sample in a DSC instrument under a nitrogen atmosphere at a controlled rate (e.g.,

10°C/min) to a temperature above the expected glass transition temperature (Tg).

Cool the sample at a controlled rate.

Reheat the sample at the same controlled rate. The Tg is determined from the second

heating scan.

Plasticizer Leaching/Migration Test
Protocol based on ASTM D1239:

Cut circular disc samples from the PVC film and measure their initial weight.

Immerse the samples in a chosen solvent (e.g., hexane, ethanol, or a food simulant) in a

sealed container.

Maintain the container at a constant temperature for a specified period (e.g., 24 hours at

25°C).

Remove the samples, gently wipe them dry, and allow them to air dry to a constant weight.

The percentage of weight loss represents the amount of plasticizer that has leached out.
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Sample Preparation

Performance Testing

Compounding
(PVC + DPS + Stabilizer)

Two-Roll Milling

Compression Molding

Mechanical Testing
(Tensile Strength, Elongation)

Thermal Analysis
(DSC for Tg) Leaching/Migration Test

Data Analysis and Comparison

Click to download full resolution via product page

Workflow for evaluating plasticizer performance.

Biodegradability Assessment
The biodegradability of dipropyl succinate is a key advantage. This can be assessed both for

the pure plasticizer and for the plasticized PVC material.

Soil Burial Test
Protocol based on ASTM D5988:

Prepare film samples of the plasticized PVC.
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Bury the samples in a controlled soil environment with optimized moisture, temperature, and

aeration.

Periodically exhume samples over a set period (e.g., 6 months).

Clean the exhumed samples and measure the weight loss.

Visual inspection and analysis of changes in mechanical properties can also be performed to

assess degradation.

Enzymatic Degradation
Protocol:

Prepare a buffer solution (e.g., phosphate buffer, pH 7) containing a lipase enzyme (e.g.,

from Pseudomonas cepacia).

Immerse pre-weighed samples of the plasticized PVC film in the enzyme solution.

Incubate the samples at a constant temperature (e.g., 37°C) with gentle agitation.

At regular intervals, remove the samples, wash them with distilled water, and dry them to a

constant weight.

The percentage of weight loss over time indicates the rate of enzymatic degradation.

Dipropyl Succinate
(Ester)

Hydrolysis
(Enzymatic or Abiotic)

Succinic Acid

n-Propanol

Microbial Uptake
and Metabolism

CO₂ + H₂O
(Mineralization)

Click to download full resolution via product page

Simplified biodegradation pathway of dipropyl succinate.

Conclusion
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Dipropyl succinate shows significant potential as a biodegradable and effective plasticizer for

PVC and other polymers. Its performance is expected to be comparable to other short-chain

dialkyl succinates, offering a favorable balance of plasticizing efficiency and environmental

sustainability. The protocols outlined in this document provide a comprehensive framework for

researchers and drug development professionals to evaluate dipropyl succinate for their

specific applications. Further research into the long-term stability and biocompatibility of

dipropyl succinate-plasticized materials will be valuable for expanding its use in sensitive

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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